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Compound of Interest

Compound Name:
(S)-(-)-2-Aminomethyl-1-

ethylpyrrolidine

Cat. No.: B131597 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe work environment and

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, a flammable and

corrosive amine.

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a chemical that requires careful management due

to its hazardous properties. It is classified as a flammable liquid and a corrosive substance that

can cause severe skin burns and eye damage[1][2][3][4]. Adherence to strict disposal protocols

is crucial to mitigate risks of injury, fire, and environmental contamination.

Key Safety and Physical Properties
A summary of the key quantitative data for (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is

presented below. This information is critical for a comprehensive understanding of its hazard

profile.
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Property Value Source

CAS Number 22795-99-9 [1]

Molecular Formula C₇H₁₆N₂

Molecular Weight 128.22 g/mol

Appearance
Colorless to very faint yellow

clear liquid
[5]

Boiling Point 50-52 °C

Density 0.919 g/mL at 25 °C

Flash Point 57.2 °C (135.0 °F) - closed cup

Signal Word Danger [1][2][3]

Hazard Classifications
Classification Code Description Source

Flammable liquids H226
Flammable liquid and

vapour
[1][2][4]

Skin

corrosion/irritation
H314

Causes severe skin

burns and eye

damage

[1][2][3][4]

Serious eye

damage/eye irritation
H318 / H319

Causes serious eye

damage / Causes

serious eye irritation

[1]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[2][3]

Acute toxicity (oral) H302 Harmful if swallowed [2]

Acute toxicity (dermal) H312
Harmful in contact

with skin
[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/A1301_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/05073.pdf
https://www.tcichemicals.com/BE/en/sds/A1301_EU_6N.pdf
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A1301_EU_6N.pdf
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.tcichemicals.com/DE/en/p/A1301
https://www.tcichemicals.com/BE/en/sds/A1301_EU_6N.pdf
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/DE/en/p/A1301
https://www.tcichemicals.com/BE/en/sds/A1301_EU_6N.pdf
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
Disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine must be conducted in strict accordance

with local, regional, and national regulations[1][3]. In-laboratory treatment of this chemical is not

recommended due to its hazardous nature. The following protocol outlines the necessary steps

for its safe disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn. This includes:

Eye Protection: Chemical safety goggles and a face shield[5].

Hand Protection: Wear appropriate protective gloves to prevent skin exposure[5].

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact[5].

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a respirator may be required[3][5].

2. Waste Collection and Segregation:

Waste Container: Use a designated, properly labeled, and chemically compatible container

for collecting waste of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine. The container should be

kept tightly closed[3][5].

Segregation: Do not mix this waste with other waste streams, especially incompatible

materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides[3]. It

should be collected as a non-halogenated organic solvent waste[6].

3. Labeling:

Clearly label the waste container with the chemical name "(S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine" and the appropriate hazard symbols (flammable, corrosive). The label

should also include the date of waste accumulation[7].

4. Storage:
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Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,

open flames, and other ignition sources[1][3][5].

The storage area should be a designated flammable liquid storage cabinet or area[3].

Ensure the storage area is locked to prevent unauthorized access[1].

5. Disposal:

Licensed Waste Disposal Company: The disposal of (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine must be entrusted to a licensed hazardous waste disposal company[1]. Do

not attempt to dispose of this chemical down the drain or in regular trash[7][8].

Regulatory Compliance: The disposal company will ensure that the waste is managed and

disposed of in accordance with all applicable environmental regulations[3].

6. Contaminated Materials:

Any materials contaminated with (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, such as

absorbent materials from a spill, gloves, and empty containers, must also be treated as

hazardous waste and disposed of through the licensed waste disposal company[1][5].

Before disposing of the original container, ensure it is completely empty[1].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-
(-)-2-Aminomethyl-1-ethylpyrrolidine.
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Disposal Workflow for (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine

Waste Generation:
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Is the original container empty?

Collect in Designated,
Labeled, Compatible Container

Store in a Cool, Dry, Well-Ventilated,
Flammable Storage Area

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Company

Treat as Hazardous Waste
and Dispose via Licensed Company

No

Rinse with a suitable solvent
(e.g., ethanol), collect rinsate as

hazardous waste. Then dispose of container.

Yes

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, protecting both personnel and the environment.

Always refer to the specific Safety Data Sheet (SDS) for the product and consult with your

institution's environmental health and safety department for any site-specific procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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